Cas no 4333-19-1 (Phenylthiohydantoin-alanine)
Phenylthiohydantoin-alanine structure
Product Name:Phenylthiohydantoin-alanine
CAS No:4333-19-1
MF:C10H10N2OS
MW:206.2642
MDL:MFCD06858229
CID:928898
PubChem ID:87574590
Update Time:2025-09-24
Phenylthiohydantoin-alanine Chemical and Physical Properties
Names and Identifiers
-
- phenylthiohydantoin-dl-alanine
- 5-methyl-3-phenyl-2-sulfanylideneimidazolidin-4-one
- PHENYLTHIOHYDANTOIN-ALANINE
- 5-Methyl-3-phenyl-2-thiohydantoin
- PTH-alanine
- 5-Methyl-3-phenyl-2-thioxoimidazolidin-4-one
- Alanine phenylthiohydantoin
- 3-Phenyl-5-methyl-2-thioguidanthion
- Hydantoin, 5-methyl-3-phenyl-2-thio-
- 4-Imidazolidinone, 5-methyl-3-phenyl-2-thioxo-
- XGPFPXALZVOKRI-UHFFFAOYSA-N
- STK833039
- ST45021468
- P0374
- 5-Methyl-3-phenyl-2-thioxo-imidazolidin-4-one
- 5-Methyl-3-phe
- 5-Methy
- 5-Methyl-3-phenyl-2-sulfanyl-3,5-dihydro-4H-imidazol-4-one
- DTXSID80962990
- DB-051067
- CS-0360821
- D91956
- 5-Methyl-3-phenyl-2-thioxo-4-imidazolidinone #
- NS00045134
- AKOS005623504
- EINECS 224-373-6
- SCHEMBL10785110
- 4333-19-1
- Phenylthiohydantoin-alanine
-
- MDL: MFCD06858229
- Inchi: 1S/C10H10N2OS/c1-7-9(13)12(10(14)11-7)8-5-3-2-4-6-8/h2-7H,1H3,(H,11,14)
- InChI Key: XGPFPXALZVOKRI-UHFFFAOYSA-N
- SMILES: S=C1N([H])C([H])(C([H])([H])[H])C(N1C1C([H])=C([H])C([H])=C([H])C=1[H])=O
Computed Properties
- Exact Mass: 206.05100
- Monoisotopic Mass: 206.051
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: 1.7
- Topological Polar Surface Area: 64.4
Experimental Properties
- Color/Form: Uncertain
- Density: 1.33
- Melting Point: 184.0 to 188.0 deg-C
- Boiling Point: 298.1°C at 760 mmHg
- Flash Point: 134.1°C
- Refractive Index: 1.674
- PSA: 64.43000
- LogP: 1.69000
- Solubility: Uncertain
Phenylthiohydantoin-alanine Security Information
-
Symbol:
- Prompt:dangerous
- Hazard Statement: H301
- Warning Statement: P264-P270-P301+P310+P330-P405-P501
- Hazardous Material transportation number:UN 2811 6.1/PG 3
- WGK Germany:3
- Hazard Category Code: 23/24/25
- Safety Instruction: S36/37/39-S45
- RTECS:MU2628000
-
Hazardous Material Identification:
- PackingGroup:III
- Risk Phrases:R23/24/25
- Storage Condition:−20°C
Phenylthiohydantoin-alanine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB140815-250 mg |
Phenylthiohydantoin-alanine; . |
4333-19-1 | 250MG |
€239.50 | 2022-06-12 | ||
| abcr | AB140815-1 g |
Phenylthiohydantoin-alanine; . |
4333-19-1 | 1g |
€535.00 | 2022-06-12 | ||
| Ambeed | A537724-100mg |
5-Methyl-3-phenyl-2-thioxoimidazolidin-4-one |
4333-19-1 | 97% | 100mg |
$41.0 | 2025-02-21 | |
| TRC | P399428-1mg |
Phenylthiohydantoin-alanine |
4333-19-1 | 1mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P399428-2mg |
Phenylthiohydantoin-alanine |
4333-19-1 | 2mg |
$ 65.00 | 2022-06-03 | ||
| TRC | P399428-10mg |
Phenylthiohydantoin-alanine |
4333-19-1 | 10mg |
$ 80.00 | 2022-06-03 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P160404-100mg |
Phenylthiohydantoin-alanine |
4333-19-1 | >98.0%(HPLC) | 100mg |
¥152.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P160404-10mg |
Phenylthiohydantoin-alanine |
4333-19-1 | >98.0%(HPLC) | 10mg |
¥38.90 | 2023-09-01 | |
| Ambeed | A537724-250mg |
5-Methyl-3-phenyl-2-thioxoimidazolidin-4-one |
4333-19-1 | 97% | 250mg |
$68.0 | 2025-02-21 | |
| Ambeed | A537724-1g |
5-Methyl-3-phenyl-2-thioxoimidazolidin-4-one |
4333-19-1 | 97% | 1g |
$182.0 | 2025-02-21 |
Phenylthiohydantoin-alanine Related Literature
-
Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
4333-19-1 (Phenylthiohydantoin-alanine) Related Products
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